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Compound of Interest

Compound Name: 1,1,1-Trifluoroacetone

Cat. No.: B105887 Get Quote

Mechanistic Overview of Trifluoromethylation
Strategies
Modern trifluoromethylation methods can be broadly classified based on the nature of the CF₃

species involved: a radical (CF₃•), an electrophile (CF₃⁺), or a nucleophile (CF₃⁻). The choice

of method depends on the substrate, desired reactivity, and functional group tolerance.
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General Trifluoromethylation Pathways
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Illustrative Photoredox Catalytic Cycle
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Evolution of Key Electrophilic CF₃ Reagents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/22890985/
https://www.researchgate.net/publication/379826456_Recent_Advances_in_Radical_Trifluoromethylation_Reactions
https://pubs.rsc.org/en/content/articlelanding/2022/cc/d2cc04082d
https://pubs.rsc.org/en/content/articlelanding/2022/cc/d2cc04082d
https://www.researchgate.net/publication/230666471_A_Renaissance_in_Radical_Trifluoromethylation
https://www.researchgate.net/publication/263737310_Recent_advances_in_the_trifluoromethylation_methodology_and_new_CF3-containing_drugs
https://pmc.ncbi.nlm.nih.gov/articles/PMC3869273/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3869273/
https://www.beilstein-journals.org/bjoc/content/html/1860-5397-9-287.html
https://www.beilstein-journals.org/bjoc/content/html/1860-5397-9-287.html
https://www.benchchem.com/product/b105887#literature-review-of-advances-in-trifluoromethylation-methodologies
https://www.benchchem.com/product/b105887#literature-review-of-advances-in-trifluoromethylation-methodologies
https://www.benchchem.com/product/b105887#literature-review-of-advances-in-trifluoromethylation-methodologies
https://www.benchchem.com/product/b105887#literature-review-of-advances-in-trifluoromethylation-methodologies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105887?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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